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Compound of Interest

Compound Name: Bromoethane-2-D1

CAS No.: 23705-67-1

Cat. No.: B3044131

Get Quote

This guide provides a comprehensive overview of the safety data for Bromoethane-2-D1,

designed for researchers, scientists, and professionals in drug development. Moving beyond a

standard Safety Data Sheet (SDS), this document synthesizes technical data with practical,

field-tested insights to ensure the safe and effective use of this valuable isotopic compound.

Our approach is grounded in the principles of Expertise, Experience, Authoritativeness, and

Trustworthiness (E-E-A-T), aiming to explain not just what to do, but why it's done.

Introduction: The Significance of Deuteration and
Safety
Bromoethane-2-D1 (CH₂DCH₂Br) is an isotopically labeled analog of bromoethane, where one

hydrogen atom on the methyl group has been replaced by its heavier isotope, deuterium. This

substitution makes it a powerful tool in mechanistic studies, metabolic pathway elucidation, and

as a synthetic intermediate where kinetic isotope effects can be leveraged. However, this subtle

structural change necessitates a dedicated examination of its safety profile. While much of the

hazard information is inherited from its parent compound, bromoethane, the presence of

deuterium can influence its metabolic fate and, consequently, its toxicological properties. This

guide is structured to provide a holistic understanding of these factors.
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Section 1: Core Chemical and Physical
Characteristics
Understanding the fundamental properties of a chemical is the bedrock of its safe handling.

The introduction of a single deuterium atom has a measurable effect on the molecular weight of

Bromoethane-2-D1 compared to its non-deuterated counterpart.

Property Bromoethane-2-D1 Bromoethane (unlabeled)

Molecular Formula CH₂DCH₂Br C₂H₅Br

Molecular Weight 109.97 g/mol [1] 108.97 g/mol [2]

CAS Number 23705-67-1[1] 74-96-4[1]

Appearance Colorless liquid[2] Colorless liquid[3]

Boiling Point 37 - 40 °C (99 - 104 °F)[2] 37 - 40 °C / 98.6 - 104 °F

Melting Point -119 °C (-182 °F)[2] -119 °C / -182.2 °F

Density 1.46 g/mL[2] 1.46 g/cm³ at 20 °C[4]

Flash Point -23 °C (-9 °F)[2] -23 °C / -9.4 °F

Water Solubility 9 g/L[2] 9 g/L at 20 °C[4]

Vapor Density 3.76 (Air = 1)[2] 3.76

As the data indicates, many of the macroscopic physical properties are nearly identical.

However, the difference in molecular weight, while small, is a critical parameter in high-

sensitivity analytical applications.

Section 2: Hazard Identification and Toxicological
Insights
Bromoethane-2-D1 is a hazardous chemical, and its handling requires stringent safety

measures. Its primary hazards are its high flammability and its toxicity.

GHS Hazard Classification:
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Flammable liquids: Category 2 (H225: Highly flammable liquid and vapour)[2][4][5]

Acute toxicity, Oral: Category 4 (H302: Harmful if swallowed)[5]

Acute toxicity, Inhalation: Category 4 (H332: Harmful if inhaled)

Serious eye irritation: Category 2 (H319: Causes serious eye irritation)[2][5]

Carcinogenicity: Category 2 (H351: Suspected of causing cancer)[2][4][5]

Hazardous to the ozone layer: Category 1 (H420: Harms public health and the environment

by destroying ozone in the upper atmosphere)[4][5]

The Deuterium Isotope Effect on Toxicity:

From a toxicological perspective, the C-D bond is stronger than the C-H bond. This can lead to

a "kinetic isotope effect," where metabolic processes that involve the cleavage of this bond are

slowed down. Research on deuterated analogs of similar compounds, such as 1,2-

dibromoethane, has shown a significant deuterium isotope effect on metabolism.[6] Specifically,

the microsomal oxidation can be reduced, which may alter the toxicological profile.[6] While the

overall metabolism of deuterated bromoethane was less, the resulting DNA damage was

observed to be greater at later time points, suggesting that the metabolic pathway may be

shifted towards pathways that produce genotoxic metabolites.[6] This underscores the

importance of treating deuterated compounds with a high degree of caution, as their biological

activity may not be identical to their non-deuterated counterparts.
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Caption: Potential metabolic pathways of Bromoethane-2-D1.

Section 3: Protocols for Safe Handling and Storage
A proactive approach to safety is paramount. The following protocols are designed to minimize

risk during the handling and storage of Bromoethane-2-D1.

Experimental Workflow for Safe Handling:

Start:
Receive Chemical

Preparation:
Don PPE, verify fume

hood function

Handling:
Dispense in fume hood,

ground equipment

Experimental Use:
Maintain ventilation,

monitor for leaks

Cleanup:
Decontaminate surfaces,

collect waste

End:
Store properly,
remove PPE

Click to download full resolution via product page

Caption: A typical workflow for the safe handling of Bromoethane-2-D1.

Step-by-Step Handling Protocol:
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Preparation:

Before handling, ensure you are in a well-ventilated area, preferably a certified chemical

fume hood.

Don the appropriate Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves. Given that bromoethane can attack

some plastics and rubbers, nitrile gloves may not be sufficient for prolonged contact.[3]

It is advisable to consult the glove manufacturer's resistance chart.

Eye Protection: Use safety goggles with side shields or a face shield.[3]

Lab Coat: A flame-retardant lab coat is recommended.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Dispensing and Use:

Ground and bond all containers and receiving equipment to prevent static discharge,

which can be an ignition source.[3][7]

Use non-sparking tools.[3]

Avoid creating aerosols or mists of the liquid.

Keep the container tightly closed when not in use.

Storage:

Store Bromoethane-2-D1 in a refrigerator in a tightly sealed container.[1]

The storage area should be well-ventilated and away from sources of heat, sparks, or

open flames.[3]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

aluminum, zinc, and magnesium.[3]
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Section 4: Emergency and First-Aid Procedures
In the event of an emergency, a swift and informed response is critical.

Accidental Release Measures:

Spill Detected

Evacuate immediate area

Ensure adequate ventilation

Remove all ignition sources

Contain spill with inert
absorbent material

(e.g., sand, vermiculite)

Collect absorbed material
into a sealed container

for disposal

Decontaminate spill area

Click to download full resolution via product page

Caption: Emergency response decision tree for a Bromoethane-2-D1 spill.
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First-Aid Measures:

Route of Exposure First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][7]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[7]

Specific Hazards: Highly flammable. Vapors are heavier than air and may travel to a source

of ignition and flash back.[3] Containers may explode when heated. Hazardous

decomposition products formed under fire conditions include carbon oxides and hydrogen

bromide gas.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][7]
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Section 5: Disposal Considerations
Disposal of Bromoethane-2-D1 and any contaminated materials must be handled as

hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Regulatory Compliance: Dispose of contents and container in accordance with all local,

state, and federal regulations. Do not allow the product to enter drains or waterways.

Professional Disposal: It is recommended to use a licensed professional waste disposal

service to ensure compliance and safety.

Conclusion
Bromoethane-2-D1 is an indispensable tool for scientific advancement, but its use comes with

significant responsibilities. Its high flammability and potential health hazards, which may be

subtly altered by its isotopic nature, demand a rigorous and informed approach to safety. By

understanding its chemical properties, adhering to strict handling protocols, and being prepared

for emergencies, researchers can mitigate the risks and continue to leverage this compound for

groundbreaking discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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